Cas no 847387-11-5 (ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate)

• Product Name: ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate
• CAS No: 847387-11-5
• MF: C₁₇H₁₈N₆O₅
• MW: 386.36202287674
• CID: 5843901
• PubChem ID: 20873023
• Update Time: 2025-10-28

ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2-(3-(4-methoxyphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl)acetyl)glycinate
• Glycine, N-[[3,7-dihydro-3-(4-methoxyphenyl)-7-oxo-6H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl]acetyl]-, ethyl ester (9CI)
• 847387-11-5
• CHEMBL1520622
• SMR000562985
• SR-01000133321-1
• ethyl N-{[3-(4-methoxyphenyl)-7-oxo-3,7-dihydro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetyl}glycinate
• MLS001199338
• F0656-1110
• HMS2886L20
• ethyl 2-(2-(3-(4-methoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)acetate
• ethyl 2-[[2-[3-(4-methoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]acetate
• AKOS001825178
• ethyl 2-{2-[3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamido}acetate
• SR-01000133321
• ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate

• Inchi： 1S/C17H18N6O5/c1-3-28-14(25)8-18-13(24)9-22-10-19-16-15(17(22)26)20-21-23(16)11-4-6-12(27-2)7-5-11/h4-7,10H,3,8-9H2,1-2H3,(H,18,24)
• InChI Key： CDICCDRELDMHHA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CN1C=NC2N(C3=CC=C(OC)C=C3)N=NC=2C1=O)=O

Computed Properties

• Exact Mass: 386.13386770g/mol
• Monoisotopic Mass: 386.13386770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 12.65±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate

Comprehensive Overview of Ethyl 2-{2-3-(4-Methoxyphenyl)-7-Oxo-3H,6H,7H-1,2,3Triazolo4,5-Dpyrimidin-6-Ylacetamido}Acetate (CAS No. 847387-11-5)

The compound ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate (CAS No. 847387-11-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a triazolopyrimidine core and a methoxyphenyl substituent, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of anti-inflammatory and anticancer therapies.

In recent years, the demand for novel heterocyclic compounds like ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate has surged, driven by advancements in precision medicine and computational chemistry. The compound's unique pharmacophore structure allows for selective interactions with biological targets, a feature highly sought after in the development of small-molecule inhibitors. This aligns with current trends in personalized therapeutics, where molecules with high specificity are prioritized to minimize off-target effects.

The synthesis of CAS No. 847387-11-5 involves multi-step organic reactions, often utilizing microwave-assisted synthesis or catalyzed coupling reactions to achieve high yields. Its ethyl ester moiety enhances solubility, making it suitable for in vitro and in vivo studies. Researchers frequently inquire about its stability under physiological conditions and bioavailability, which are critical for preclinical evaluations. These attributes position it as a promising candidate for further structure-activity relationship (SAR) studies.

From an industrial perspective, ethyl 2-{2-3-(4-methoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}acetate is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production to reduce waste and energy consumption is a key area of innovation. Additionally, its potential role in combinatorial chemistry libraries highlights its versatility for high-throughput screening in drug discovery pipelines.

In summary, CAS No. 847387-11-5 represents a compelling example of modern medicinal chemistry innovation. Its applications span from targeted therapy to chemical biology, addressing pressing questions in drug design and molecular interactions. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its relevance in both academic and industrial settings.